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Compound of Interest

Compound Name: 4-(4-Butylphenylazo)phenol

Cat. No.: B1272269

CAS Number: 2496-21-1 Synonyms: 4-Butyl-4'-hydroxyazobenzene, 4-[(4-
Butylphenyl)diazenyl]phenol

This technical guide provides a comprehensive overview of 4-(4-Butylphenylazo)phenol, a
chemical compound with applications in various scientific and industrial fields. The document is
intended for researchers, scientists, and professionals in drug development, offering detailed
information on its properties, synthesis, safety, and potential applications.

Physicochemical Properties

4-(4-Butylphenylazo)phenol is an organic compound characterized by an azo group linking a
butyl-substituted phenyl ring to a phenol.[1] This structure imparts distinct chromogenic
properties to the molecule.[1] The butyl group increases its hydrophobic nature, affecting its
solubility and interactions with other substances.[1]
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Property Value Source(s)
Molecular Formula C16H18N20 [1112]
Molecular Weight 254.33 g/mol [1][2]

Physical State

Solid, appearing as a light
yellow to amber to dark green

powder or crystal.

[1]3]

Melting Point 77.0t0 82.0 °C [3]
Solubility Soluble in Acetone.

) Typically available at >98.0%
Purity [3]

(GC).

Synthesis Protocol

The synthesis of 4-(4-Butylphenylazo)phenol typically follows a standard azo coupling

reaction. This process involves two main stages: the diazotization of an aromatic amine

followed by coupling with a coupling agent, in this case, phenol. While a specific experimental

protocol for this exact compound is not detailed in the provided search results, a general and

representative procedure based on the synthesis of similar azo compounds, such as 4-

phenylazophenol, can be described.[4]

Experimental Protocol: Azo Coupling Synthesis

o Diazotization of 4-Butylaniline:

o

cooled to a low temperature (0-5 °C) in an ice bath.

Dissolve 4-butylaniline in an acidic solution, typically hydrochloric acid or sulfuric acid,

o Slowly add a solution of sodium nitrite (NaNO2) dissolved in water to the 4-butylaniline

solution. The temperature must be strictly maintained below 5 °C to prevent the

decomposition of the diazonium salt.

o The completion of the diazotization reaction can be checked using starch-iodide paper,

which will turn blue in the presence of excess nitrous acid.
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e Coupling with Phenol:

o In a separate vessel, dissolve phenol in an alkaline solution, such as sodium hydroxide, to
form sodium phenoxide. This solution should also be cooled.

o Slowly add the previously prepared cold diazonium salt solution to the alkaline phenol
solution with constant stirring.

o The coupling reaction occurs, leading to the formation of the 4-(4-Butylphenylazo)phenol
precipitate. The pH of the solution is critical and should be maintained in the alkaline range
to facilitate the reaction.

« |solation and Purification:
o The resulting solid product is collected by filtration.

o The crude product is then washed with water to remove any unreacted salts and other
water-soluble impurities.

o Further purification can be achieved by recrystallization from a suitable solvent, such as
ethanol or acetone, to obtain a product of high purity.
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General Synthesis of 4-(4-Butylphenylazo)phenol

Step 1: Diazotization

4-Butylaniline Sodium Nitrite (NaNO3z) + Acid (HCI)

0-5°C

v Step 2: Azo Coupling

4-Butylbenzenediazonium Chloride Phenol + Base (NaOH)

Alkaline conditions

4-(4-Butylphenylazo)phenol (Crude Product)

Step 3: P‘L'Jrification

Filtration & Washing

Y

Recrystallization

Pure 4-(4-Butylphenylazo)phenol

Click to download full resolution via product page

Caption: General synthesis pathway for 4-(4-Butylphenylazo)phenol.

Toxicological and Safety Information
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The toxicological profile for 4-(4-Butylphenylazo)phenol is not well-established. According to
one safety data sheet, it is not classified as a hazardous substance or mixture.[5] However,
data for structurally related azo compounds and phenols suggest that caution should be
exercised. For instance, some azo compounds are suspected of causing genetic defects, and
phenols can be toxic and corrosive.[6]

Safety and Handling Precautions:

e Engineering Controls: Use in a well-ventilated area, preferably under a chemical fume hood.
[5] Install safety showers and eye wash stations in the vicinity.[5]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[7]

o Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved particulate respirator.

e Hygiene Measures: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in
the work area.

First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if you feel unwell.[5]

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[51[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If irritation persists, get medical attention.[5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[5][7]
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Safety & Handling Workflow

Handling Chemical

/ Personal Prﬁ(ective Equipment (PPE) Engineering Controls

Eye Protection Gloves & Lab Coat Respiratory Protection (if needed) Fume Hood / Ventilation Eyewash & Safety Shower

e ____________OnExposure ion Spill
1

Emergency Procedures
v A

Control & Clean Spill Administer First Aid

Safe Completion

Click to download full resolution via product page
Caption: Workflow for safe handling and emergency response.

Applications and Uses

The unique properties of 4-(4-Butylphenylazo)phenol make it a compound of interest in
several fields:

e Dyes and Pigments: The azo group is a strong chromophore, giving the compound a vibrant
color.[1] This makes it suitable for use in the manufacturing of dyes and pigments.[1]

» Materials Science: It can be used in the development of functional materials. Its chromogenic
properties could be exploited in materials that change color in response to external stimuli.[1]

e Sensors: The potential for color change makes it a candidate for use in chemical sensors.
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 Liquid Crystals: Azo compounds are known to form liquid crystals, and the molecular
structure of 4-(4-Butylphenylazo)phenol is consistent with that of some liquid crystal
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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